2,3-Dimethyl-6-nitroaniline
Cat. No. B184222
M. Wt: 166.18 g/mol
InChI Key: YEFYPFWBLCARLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06353006B1
Procedure details
To a solution of 2,3-dimethyl-6-nitroaniline (3.0 g, 1.0 equiv.) in toluene (150 mL) was added thiophosgene (2.5 mL, 1.8 equiv.) and the reaction mixture was heated at the reflux temp. overnight. The resulting mixture was concentrated under reduced pressure and the residue was purified by column chromatography (10% CH2Cl2/hex) to afford 2,3-dimethyl-6-nitrophenyl isothiocyanate as a light yellow solid (3.63 g, 95%): 1H NMR (CDCl3) δ2.39 (s, 3H), 2.40 (s, 3H), 7.17 (d, J=8.4 Hz, 1H), 7.83 (d, J=8.7 Hz, 1H).
Yield
95%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:8]([CH3:9])=[CH:7][CH:6]=[C:5]([N+:10]([O-:12])=[O:11])[C:3]=1[NH2:4].[C:13](Cl)(Cl)=[S:14]>C1(C)C=CC=CC=1>[CH3:1][C:2]1[C:8]([CH3:9])=[CH:7][CH:6]=[C:5]([N+:10]([O-:12])=[O:11])[C:3]=1[N:4]=[C:13]=[S:14]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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CC1=C(N)C(=CC=C1C)[N+](=O)[O-]
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Name
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Quantity
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2.5 mL
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated at the reflux temp
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CUSTOM
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Type
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CUSTOM
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Details
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overnight
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Duration
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8 (± 8) h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The resulting mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography (10% CH2Cl2/hex)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=C(C(=CC=C1C)[N+](=O)[O-])N=C=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.63 g | |
| YIELD: PERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
